Cas no 5425-48-9 ( )

• Product Name: &nbsp
• CAS No: 5425-48-9
• MF: C₁₅H₉BrClN
• MW: 318.595661878586
• CID: 940277
• PubChem ID: 224377
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-chloro-2-phenylquinoline
• DTXSID50279466
• NSC12768
• NSC-12768
• 5425-48-9
•  

• Inchi： 1S/C15H9BrClN/c16-13-14(17)11-8-4-5-9-12(11)18-15(13)10-6-2-1-3-7-10/h1-9H
• InChI Key： TWLYREUNPNNGAO-UHFFFAOYSA-N
• SMILES： BrC1C(=C2C=CC=CC2=NC=1C1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 316.96077
• Monoisotopic Mass: 316.96069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 5.2

Experimental Properties

• Density: 1.515
• Boiling Point: 398.9°C at 760 mmHg
• Flash Point: 195°C
• Refractive Index: 1.679
• PSA: 12.89